molecular formula C₃₉H₅₉F₃N₁₃O₁₆ B1161648 Asparaginyl-Glycyl-Glycyl-Prolyl-Seryl-Seryl-Glycyl-Alanyl-Prolyl-Prolyl-Serinamide Trifluoroacetate

Asparaginyl-Glycyl-Glycyl-Prolyl-Seryl-Seryl-Glycyl-Alanyl-Prolyl-Prolyl-Serinamide Trifluoroacetate

Cat. No. B1161648
M. Wt: 1022.96
InChI Key:
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Description

Asparaginyl-Glycyl-Glycyl-Prolyl-Seryl-Seryl-Glycyl-Alanyl-Prolyl-Prolyl-Serinamide Trifluoroacetate, also known as Asparaginyl-Glycyl-Glycyl-Prolyl-Seryl-Seryl-Glycyl-Alanyl-Prolyl-Prolyl-Serinamide Trifluoroacetate, is a useful research compound. Its molecular formula is C₃₉H₅₉F₃N₁₃O₁₆ and its molecular weight is 1022.96. The purity is usually 95%.
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properties

Product Name

Asparaginyl-Glycyl-Glycyl-Prolyl-Seryl-Seryl-Glycyl-Alanyl-Prolyl-Prolyl-Serinamide Trifluoroacetate

Molecular Formula

C₃₉H₅₉F₃N₁₃O₁₆

Molecular Weight

1022.96

synonyms

Asn-Gly-Gly-Pro-Ser-Ser-Gly-Ala-Pro-Pro-Ser-NH2 TFA;  NGGPSSGAPPPS-NH2 TFA

Origin of Product

United States

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